MEP-FUBICA
Overview
Description
MEP-FUBICA is an analytical reference standard that is structurally categorized as a synthetic cannabinoid. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Cloning and Disruption of the Metalloprotease Gene
The research by Jaton-Ogay et al. (1994) highlights the cloning and disruption of the gene encoding a metalloprotease (MEP) in Aspergillus fumigatus. This study is significant for understanding the role of MEP in fungal pathogenicity and its potential applications in biotechnology and medicine (Jaton-Ogay et al., 1994).
Impact on Marine Environmental Protection
Verlaan (2007) discussed the implications of experimental activities that perturb the marine environment, particularly in relation to Marine Environmental Protection (MEP) provisions. This research is crucial for informing policies and regulations on marine scientific research (Verlaan, 2007).
Isolation and Characterization of a Secreted Metalloprotease
Monod et al. (1993) focused on isolating and characterizing a metalloprotease secreted by Aspergillus fumigatus, highlighting its potential role in fungal pathogenesis and its implications for understanding host-pathogen interactions (Monod et al., 1993).
Micro-/Nanoscale Electroporation
Chang et al. (2016) explored the applications of microscale and nanoscale electroporation (MEP/NEP) in biomedical research, including gene editing and cellular reprogramming. This technology offers precise and controlled methods for manipulating cells, which can be applied in various therapeutic contexts (Chang et al., 2016).
Metalloprotease Genes in Pathogenicity
Research by Zhang et al. (2013) on metalloproteases (Mep) in Trichophyton mentagrophytes shows the importance of these enzymes in the pathogenicity of this dermatophyte, which could lead to new therapeutic targets for skin infections (Zhang et al., 2013).
Properties
Molecular Formula |
C22H23FN2O3 |
|---|---|
Molecular Weight |
382.4 |
InChI |
InChI=1S/C22H23FN2O3/c1-3-6-19(22(27)28-2)24-21(26)18-14-25(20-8-5-4-7-17(18)20)13-15-9-11-16(23)12-10-15/h4-5,7-12,14,19H,3,6,13H2,1-2H3,(H,24,26)/t19-/m0/s1 |
InChI Key |
NJKBTNATMCPTGH-IBGZPJMESA-N |
SMILES |
FC(C=C1)=CC=C1CN2C=C(C(N[C@H](C(OC)=O)CCC)=O)C3=CC=CC=C32 |
Synonyms |
MMB-FUBICA isomer 1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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